Cas no 2287236-64-8 (rac-(3R,3aS,6aS)-hexahydrofuro[2,3-c]furan-3-amine)

• Product Name: rac-(3R,3aS,6aS)-hexahydrofuro[2,3-c]furan-3-amine
• CAS No: 2287236-64-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 6335882
• PubChem ID: 137944425
• Update Time: 2025-09-20

rac-(3R,3aS,6aS)-hexahydrofuro[2,3-c]furan-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6739166
• 2287236-64-8
• rac-(3R,3aS,6aS)-hexahydrofuro[2,3-c]furan-3-amine

• Inchi： 1S/C6H11NO2/c7-5-2-9-6-3-8-1-4(5)6/h4-6H,1-3,7H2/t4-,5+,6-/m0/s1
• InChI Key： ILHZPDCNHUQCMJ-JKUQZMGJSA-N
• SMILES： O1C[C@H]([C@@H]2COC[C@H]12)N

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(3R,3aS,6aS)-hexahydrofuro[2,3-c]furan-3-amine

Comprehensive Overview of rac-(3R,3aS,6aS)-hexahydrofuro[2,3-c]furan-3-amine (CAS No. 2287236-64-8)

The compound rac-(3R,3aS,6aS)-hexahydrofuro[2,3-c]furan-3-amine (CAS No. 2287236-64-8) is a chiral amine with a unique fused bicyclic structure, combining a tetrahydrofuran and a furan ring system. This molecular architecture makes it a valuable intermediate in pharmaceutical synthesis and materials science. Researchers and industries are increasingly interested in its potential applications due to its stereochemical complexity and functional versatility. The rac prefix indicates a racemic mixture, which is often a starting point for further enantiomeric resolution in drug development.

In recent years, the demand for chiral building blocks like rac-(3R,3aS,6aS)-hexahydrofuro[2,3-c]furan-3-amine has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound aligns with the growing focus on sustainable and efficient synthetic routes, a topic frequently searched in academic and industrial forums. Its hexahydrofuro[2,3-c]furan core is particularly noteworthy for its rigidity and ability to influence the pharmacokinetic properties of drug candidates, making it a hotspot in medicinal chemistry.

The CAS No. 2287236-64-8 is often associated with queries about its synthetic pathways, purity standards, and commercial availability. Laboratories and manufacturers emphasize the importance of high-purity grades for reproducible results, especially in API (Active Pharmaceutical Ingredient) development. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with regulatory guidelines like ICH Q7 and USP standards.

Another trending topic linked to rac-(3R,3aS,6aS)-hexahydrofuro[2,3-c]furan-3-amine is its role in peptide mimetics and protease inhibitors. These applications are highly relevant to drug discovery for viral infections and metabolic disorders, areas that have gained significant attention post-pandemic. The compound’s amine functionality allows for facile derivatization, enabling the creation of libraries for high-throughput screening—a strategy widely discussed in AI-driven drug discovery platforms.

From a commercial perspective, suppliers of CAS No. 2287236-64-8 often highlight its stability under ambient conditions and compatibility with common solvents like DMSO and methanol. These properties are crucial for logistics and storage, addressing frequent customer concerns about shelf life and handling. Additionally, the compound’s furofuran scaffold has sparked interest in material science, particularly in the design of biodegradable polymers and liquid crystals, aligning with the global push toward eco-friendly alternatives.

In summary, rac-(3R,3aS,6aS)-hexahydrofuro[2,3-c]furan-3-amine (CAS No. 2287236-64-8) is a multifaceted compound with broad applicability across pharmaceuticals, materials, and green chemistry. Its structural uniqueness and functional adaptability make it a subject of ongoing research, meeting the needs of both academia and industry in an era of innovation and sustainability.